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Compound of Interest

Compound Name: 3-Cyanophenol

Cat. No.: B046033 Get Quote

An In-depth Technical Guide to the Solubility of 3-Cyanophenol in Organic Solvents

This technical guide provides a comprehensive overview of the solubility of 3-cyanophenol in
various organic solvents, designed for researchers, scientists, and professionals in drug

development. The guide presents quantitative solubility data, detailed experimental protocols

for solubility determination, and visualizations of the experimental workflow.

Quantitative Solubility Data
The solubility of 3-cyanophenol has been experimentally determined in a range of organic

solvents at various temperatures. The following tables summarize the mole fraction solubility

(x) of 3-cyanophenol in twelve pure solvents at temperatures from 278.15 K to 318.15 K.

Table 1: Mole Fraction Solubility of 3-Cyanophenol in Alcohols
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Temper
ature
(K)

Methan
ol

Ethanol
Propan-
1-ol

Propan-
2-ol

Butan-
1-ol

Butan-
2-ol

Pentan-
1-ol

278.15 0.3557 0.3015 0.2633 0.2461 0.2298 0.2197 0.2011

283.15 0.3853 0.3289 0.2887 0.2702 0.2531 0.2418 0.2223

288.15 0.4162 0.3579 0.3158 0.2959 0.2779 0.2655 0.2449

293.15 0.4485 0.3886 0.3446 0.3233 0.3044 0.2908 0.2691

298.15 0.4821 0.4211 0.3752 0.3524 0.3326 0.3179 0.2949

303.15 0.5172 0.4554 0.4077 0.3833 0.3626 0.3468 0.3224

308.15 0.5538 0.4916 0.4422 0.4161 0.3945 0.3776 0.3517

313.15 0.5919 0.5298 0.4788 0.4509 0.4284 0.4105 0.3829

318.15 0.6317 0.5701 0.5176 0.4878 0.4644 0.4455 0.4161

Table 2: Mole Fraction Solubility of 3-Cyanophenol in Ketones, Esters, and Other Solvents

Temperatur
e (K)

Acetone
Ethyl
Acetate

Isopropyl
Acetate

Acetonitrile Toluene

278.15 0.4333 0.3188 0.2811 0.2576 0.0899

283.15 0.4655 0.3455 0.3065 0.2813 0.1012

288.15 0.4991 0.3739 0.3336 0.3066 0.1138

293.15 0.5342 0.4041 0.3625 0.3337 0.1278

298.15 0.5708 0.4361 0.3933 0.3627 0.1433

303.15 0.6089 0.4701 0.4261 0.3936 0.1604

308.15 0.6486 0.5061 0.461 0.4266 0.1793

313.15 0.6900 0.5442 0.4981 0.4618 0.2001

318.15 0.7331 0.5845 0.5374 0.4993 0.2229
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Experimental Protocols for Solubility Determination
The determination of solubility is a critical experimental procedure. The following sections detail

the widely used shake-flask method, followed by two common analytical techniques for

concentration measurement: the gravimetric method and UV/Vis spectroscopy.

Shake-Flask Method
The shake-flask method, as proposed by Higuchi and Connors, is a reliable and widely

adopted technique for determining equilibrium solubility.[1]

Methodology:

Preparation: An excess amount of 3-cyanophenol is added to a known volume of the

selected organic solvent in a sealed container, typically a flask.

Equilibration: The flask is agitated in a constant temperature bath for a prolonged period

(e.g., 24-72 hours) to ensure that equilibrium between the dissolved and undissolved solute

is reached.

Phase Separation: After equilibration, the suspension is allowed to stand to permit the

undissolved solid to settle.

Sampling: A sample of the supernatant is carefully withdrawn using a syringe fitted with a

filter (e.g., 0.45 µm) to remove any undissolved particles.

Analysis: The concentration of 3-cyanophenol in the clear, saturated filtrate is then

determined using a suitable analytical method, such as the gravimetric method or UV/Vis

spectroscopy.

Gravimetric Method
The gravimetric method is a straightforward and accurate technique for determining the

concentration of a solute in a saturated solution.[2][3]

Methodology:
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Sample Preparation: A precisely measured volume or weight of the saturated filtrate

(obtained from the shake-flask method) is transferred to a pre-weighed, dry evaporating dish.

Solvent Evaporation: The solvent is carefully evaporated from the dish using a controlled

heat source, such as a water bath or a hot plate at a low temperature, to avoid

decomposition of the solute.

Drying: Once the solvent has evaporated, the dish containing the solid residue is placed in

an oven at a temperature below the melting point of 3-cyanophenol (79-81 °C) and dried to

a constant weight.

Weighing: The dish with the dried solute is cooled in a desiccator and then weighed

accurately.

Calculation: The mass of the dissolved 3-cyanophenol is determined by subtracting the

initial weight of the empty dish from the final weight of the dish with the residue. The solubility

can then be expressed in various units, such as g/100 mL or mole fraction.

UV/Vis Spectroscopy Method
UV/Vis spectroscopy is a sensitive and rapid method for determining the concentration of a

solute that absorbs ultraviolet or visible light.

Methodology:

Wavelength of Maximum Absorbance (λmax) Determination: A dilute solution of 3-
cyanophenol in the solvent of interest is prepared, and its UV/Vis spectrum is recorded to

determine the λmax, the wavelength at which the compound exhibits maximum absorbance.

Calibration Curve: A series of standard solutions of 3-cyanophenol with known

concentrations are prepared in the same solvent. The absorbance of each standard solution

is measured at the predetermined λmax. A calibration curve is then constructed by plotting

absorbance versus concentration.

Sample Analysis: The saturated filtrate obtained from the shake-flask method is diluted with

the solvent to a concentration that falls within the range of the calibration curve. The

absorbance of the diluted sample is then measured at the λmax.
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Concentration Calculation: The concentration of 3-cyanophenol in the diluted sample is

determined from the calibration curve. The solubility in the original saturated solution is then

calculated by taking the dilution factor into account.

Visualizations
The following diagrams illustrate the logical workflow for the experimental determination of

solubility and the relationship between different experimental stages.
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Caption: Workflow for Solubility Determination.
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Caption: Logical Stages of Solubility Experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Benzonitrile, 3-hydroxy- [webbook.nist.gov]

2. 3-Cyanophenol CAS#: 873-62-1 [m.chemicalbook.com]

3. Solubility Determination of c-Met Inhibitor in Solvent Mixtures and Mathematical Modeling
to Develop Nanosuspension Formulation - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Solubility of 3-Cyanophenol in organic solvents].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046033#solubility-of-3-cyanophenol-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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